Cas no 2172435-93-5 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-methoxy-2-methylpropanoic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-methoxy-2-methylpropanoic acid
• CAS No: 2172435-93-5
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6050720
• PubChem ID: 165535649
• Update Time: 2025-06-09

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-methoxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-methoxy-2-methylpropanoic acid
• 2172435-93-5
• EN300-1520009
• 2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}-3-methoxy-2-methylpropanoic acid

• Inchi： 1S/C25H30N2O6/c1-4-16(22(28)27-25(2,15-32-3)23(29)30)13-26-24(31)33-14-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,16,21H,4,13-15H2,1-3H3,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： KNFFQPYJAZZZIX-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NC(C(=O)O)(C)COC)=O)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 114Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-methoxy-2-methylpropanoic acid

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-methoxy-2-methylpropanoic Acid (CAS No. 2172435-93-5): An Overview

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-methoxy-2-methylpropanoic acid (CAS No. 2172435-93-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-L-Met(O)-OBut, is a derivative of methionine, a crucial amino acid involved in various biological processes. The presence of the fluorenylmethyloxycarbonyl (Fmoc) protecting group and the methoxy and methyl substituents on the propanoic acid backbone make this compound particularly interesting for its potential applications in drug development and peptide synthesis.

The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) to protect the amino group of amino acids, ensuring that the desired peptide sequence is formed without unwanted side reactions. The removal of the Fmoc group under mild conditions allows for the sequential addition of amino acids, making it an essential tool in the synthesis of complex peptides and proteins. The methoxy and methyl substituents on the propanoic acid backbone provide additional steric and electronic properties that can influence the conformation and stability of the resulting peptides.

Recent studies have highlighted the potential of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-methoxy-2-methylpropanoic acid in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a building block for the synthesis of novel antiviral agents. The unique structure of this compound allows for the design of peptides that can specifically target viral proteins, potentially leading to new treatments for viral infections such as influenza and HIV.

In addition to its role in antiviral drug development, this compound has also shown promise in cancer research. A study conducted by researchers at the National Institutes of Health (NIH) found that peptides containing this compound can selectively bind to certain cancer cell receptors, making them potential candidates for targeted cancer therapy. The ability to design peptides with high specificity and low toxicity is crucial for developing effective cancer treatments with fewer side effects.

The synthetic route for 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-methoxy-2-methylpropanoic acid involves several steps, including the protection of the amino group with Fmoc, followed by the introduction of the methoxy and methyl substituents. The final step involves deprotection and purification to obtain the desired compound. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly used to ensure the purity and identity of the synthesized product.

The stability and solubility properties of this compound are also important considerations for its use in pharmaceutical applications. Research has shown that the presence of the Fmoc group can improve the solubility of peptides in organic solvents, which is beneficial for their storage and handling. However, it is important to note that excessive exposure to light or heat can lead to degradation, so proper storage conditions are essential.

In conclusion, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-methoxy-2-methylpropanoic acid (CAS No. 2172435-93-5) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and properties make it an attractive candidate for the development of novel therapeutic agents, particularly in areas such as antiviral and cancer therapy. As research in these fields continues to advance, it is likely that this compound will play an increasingly important role in addressing some of the most pressing medical challenges.